Cas no 813424-06-5 (2(3H)-Benzothiazolone,3-methyl-5-nitro-)

• Product Name: 2(3H)-Benzothiazolone,3-methyl-5-nitro-
• CAS No: 813424-06-5
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• CID: 715393
• Update Time: 2024-02-04

2(3H)-Benzothiazolone,3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,3-methyl-5-nitro-
• 2(3H)-Benzothiazolone,3-methyl-5-nitro-(9CI)
• 2(3H)-Benzothiazolone, 3-methyl-5-nitro-

• Inchi： 1S/C8H6N2O3S/c1-9-6-4-5(10(12)13)2-3-7(6)14-8(9)11/h2-4H,1H3
• InChI Key： OUMDRCNQXVDBNU-UHFFFAOYSA-N
• SMILES： S1C2=CC=C([N+]([O-])=O)C=C2N(C)C1=O

Computed Properties

• Exact Mass: 210.01
• Monoisotopic Mass: 210.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.4A^2

Experimental Properties

• Density: 1.529±0.06 g/cm3(Predicted)
• Boiling Point: 394.8±44.0 °C(Predicted)
• pka: -3.77±0.20(Predicted)